molecular formula C9H5BrClN B6149050 5-bromo-6-chloroquinoline CAS No. 16560-60-4

5-bromo-6-chloroquinoline

Cat. No. B6149050
CAS RN: 16560-60-4
M. Wt: 242.5
InChI Key:
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Description

5-bromo-6-chloroquinoline is a compound with the molecular formula C9H5BrClN . It is a type of quinoline, which is a nitrogen-containing bicyclic compound . Quinolines are widely found throughout nature in various forms and are utilized in many areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc .


Synthesis Analysis

The synthesis of quinoline derivatives, including 5-bromo-6-chloroquinoline, often involves chemical modification of the quinoline structure, which is one of the common approaches used in drug discovery . This results in improved therapeutic effects and explains the wide occurrence of quinolones in bioactive natural products .


Molecular Structure Analysis

The molecular structure of 5-bromo-6-chloroquinoline consists of a quinoline core with a bromine atom substituted at the 5-position and a chlorine atom substituted at the 6-position . The molecular weight of this compound is 242.50 .


Chemical Reactions Analysis

Quinoline derivatives, including 5-bromo-6-chloroquinoline, are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .


Physical And Chemical Properties Analysis

5-bromo-6-chloroquinoline is a solid substance . Its physical state is solid and it appears brown . The melting point range is 148 - 150 °C .

Mechanism of Action

The mechanism of action of quinoline derivatives involves their interaction with bacterial enzymes DNA gyrase and DNA topoisomerase IV. They stabilize a covalent enzyme-DNA complex in which the DNA is cleaved in both strands, leading to cell death .

Safety and Hazards

5-bromo-6-chloroquinoline is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-bromo-6-chloroquinoline can be achieved through a multi-step process involving the bromination and chlorination of quinoline.", "Starting Materials": [ "Quinoline", "Bromine", "Chlorine", "Sulfuric acid", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Quinoline is reacted with bromine in the presence of sulfuric acid to yield 5-bromoquinoline.", "Step 2: 5-bromoquinoline is then reacted with chlorine in the presence of hydrochloric acid to yield 5-bromo-6-chloroquinoline.", "Step 3: The product is purified by recrystallization from ethanol and washed with sodium hydroxide solution to remove any remaining acid impurities." ] }

CAS RN

16560-60-4

Product Name

5-bromo-6-chloroquinoline

Molecular Formula

C9H5BrClN

Molecular Weight

242.5

Purity

95

Origin of Product

United States

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